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Compound of Interest

Compound Name: 4-Hydroxyalprazolam

Cat. No.: B159327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Hydroxyalprazolam is the primary and major active metabolite of alprazolam, a widely

prescribed benzodiazepine for anxiety and panic disorders.[1][2] This document provides a

comprehensive technical overview of the chemical properties, structure, and analytical

methodologies related to 4-hydroxyalprazolam. It is intended to serve as a valuable resource

for professionals in research, drug development, and analytical sciences.

Chemical Properties and Structure
4-Hydroxyalprazolam is a triazolobenzodiazepine.[3] Its chemical structure is characterized by

a triazole ring fused to the benzodiazepine nucleus, with a hydroxyl group at the 4-position.

Table 1: Physicochemical and Spectral Data for 4-
Hydroxyalprazolam
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Property Value Reference

IUPAC Name

8-chloro-1-methyl-6-phenyl-

4H-[4][5][6]triazolo[4,3-a][4]

[6]benzodiazepin-4-ol

[3]

Molecular Formula C₁₇H₁₃ClN₄O [1]

Molecular Weight 324.8 g/mol [3]

CAS Number 30896-57-2 [1]

Melting Point 247°-252°C [7]

Solubility DMSO: 8 mg/ml [1]

UV max (λmax) 223 nm [1]

XLogP3 1.6 [3]

Chemical Structure
Caption: Chemical structure of 4-Hydroxyalprazolam.

Metabolic Pathway
4-Hydroxyalprazolam is formed in the liver through the metabolism of alprazolam, primarily by

the cytochrome P450 enzymes CYP3A4 and CYP3A5.[1] This metabolic process involves the

hydroxylation of the alprazolam molecule at the 4-position. 4-Hydroxyalprazolam is

considered to be pharmacologically less active than its parent compound, alprazolam,

exhibiting approximately 20% of the binding affinity for the benzodiazepine receptor.[4]
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Caption: Metabolic conversion of Alprazolam.

Experimental Protocols
Synthesis of 4-Hydroxyalprazolam
A brief synthetic protocol for 4-Hydroxyalprazolam starting from 4-acetoxy-8-chloro-1-methyl-

6-phenyl-4H-s-triazolo[4,3-a][4][6]benzodiazepine has been described.[7]

Materials:

4-acetoxy-8-chloro-1-methyl-6-phenyl-4H-s-triazolo[4,3-a][4][6]benzodiazepine

1N Sodium hydroxide solution

Tetrahydrofuran

Ethanol
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Glacial acetic acid

Water

Procedure:

Dissolve 5 g of 4-acetoxy-8-chloro-1-methyl-6-phenyl-4H-s-triazolo[4,3-a][4]

[6]benzodiazepine in a mixture of 100 ml of tetrahydrofuran and 100 ml of ethanol.

Add 40 ml of 1N sodium hydroxide solution to the mixture.

Allow the reaction mixture to stand at room temperature for 15 minutes.

Acidify the mixture by adding 5 ml of glacial acetic acid.

Concentrate the reaction mixture under reduced pressure.

Collect the separated crystalline product.

Wash the product with water.

Recrystallize the product from ethanol to yield 8-chloro-4-hydroxy-1-methyl-6-phenyl-4H-s-

triazolo[4,3-a][4][6]benzodiazepine.

Quantification of 4-Hydroxyalprazolam in Plasma by LC-
MS/MS
The following is a representative protocol for the quantification of 4-hydroxyalprazolam in

plasma, based on methodologies described in the literature.[8][9]

1. Sample Preparation (Solid Phase Extraction)

To 1 mL of plasma, add an internal standard (e.g., deuterated 4-hydroxyalprazolam).

Vortex the sample.

Load the sample onto a conditioned C18 SPE cartridge.
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Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water).

Elute the analyte with a stronger organic solvent (e.g., methanol).

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography Conditions

Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 5 µm).[10]

Mobile Phase A: Water with 0.1% formic acid.[9]

Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.[9][10]

Flow Rate: 0.2-0.4 mL/min.

Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing

linearly to a high percentage to elute the analyte, followed by a re-equilibration step.

Injection Volume: 5-20 µL.

3. Mass Spectrometry Conditions

Ionization: Electrospray Ionization (ESI), positive mode.[9]

Detection: Multiple Reaction Monitoring (MRM).

Precursor Ion (Q1): m/z 325.1

Product Ion (Q3): m/z 297.2[10]

Collision Energy: Optimized for the specific instrument.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://sciex.com/content/dam/SCIEX/pdf/tech-notes/all/benzodiazepines_2480211.pdf
https://academic.oup.com/jat/article-pdf/23/6/479/2566634/23-6-479.pdf
https://academic.oup.com/jat/article-pdf/23/6/479/2566634/23-6-479.pdf
https://sciex.com/content/dam/SCIEX/pdf/tech-notes/all/benzodiazepines_2480211.pdf
https://academic.oup.com/jat/article-pdf/23/6/479/2566634/23-6-479.pdf
https://sciex.com/content/dam/SCIEX/pdf/tech-notes/all/benzodiazepines_2480211.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

LC-MS/MS Analysis

Plasma Sample

Add Internal Standard

Solid Phase Extraction

Evaporation

Reconstitution

Liquid Chromatography

Mass Spectrometry (MRM)

Data Acquisition & Quantification

Workflow for 4-Hydroxyalprazolam analysis.

Click to download full resolution via product page

Caption: Workflow for 4-Hydroxyalprazolam analysis.

Conclusion
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This technical guide provides a consolidated resource on the chemical properties, structure,

and analytical methods for 4-hydroxyalprazolam. The provided data and protocols are

intended to support researchers and professionals in the fields of pharmacology, toxicology,

and drug development in their work with this important metabolite of alprazolam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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